Cas no 1638743-93-7 ((4S)-4-amino-3,3-dimethylpyrrolidin-2-one)

(4S)-4-Amino-3,3-dimethylpyrrolidin-2-one is a chiral pyrrolidinone derivative characterized by its stereospecific (S)-configuration at the 4-position. This compound serves as a valuable intermediate in pharmaceutical synthesis, particularly for the development of enantioselective active pharmaceutical ingredients (APIs). Its rigid, dimethyl-substituted pyrrolidinone scaffold enhances conformational stability, making it useful in designing structurally constrained bioactive molecules. The primary amine functionality at the 4-position allows for further derivatization, enabling incorporation into peptidomimetics or small-molecule inhibitors. High enantiopurity and consistent batch-to-batch reproducibility are critical advantages for applications in asymmetric synthesis. The compound’s stability under typical reaction conditions further supports its utility in multistep synthetic routes.

(4S)-4-amino-3,3-dimethylpyrrolidin-2-one structure

1638743-93-7 structure

Product Name:(4S)-4-amino-3,3-dimethylpyrrolidin-2-one

CAS No:1638743-93-7

MF:C₆H₁₂N₂O

MW:128.172281265259

MDL:MFCD28501888

CID:2094461

PubChem ID:91800908

Update Time:2025-06-07

(4S)-4-amino-3,3-dimethylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

- (S)-4-Amino-3,3-dimethylpyrrolidin-2-one
- (4S)-4-amino-3,3-dimethylpyrrolidin-2-one
- 1638743-93-7
- P14864
- 2-Pyrrolidinone, 4-amino-3,3-dimethyl-, (4S)-
- PS-16897
- MFCD28501888
- DTXSID101252330
- CS-0054392
- MDL： MFCD28501888
- Inchi： 1S/C6H12N2O/c1-6(2)4(7)3-8-5(6)9/h4H,3,7H2,1-2H3,(H,8,9)/t4-/m1/s1
- InChI Key： SDMORDSHKGMDJC-SCSAIBSYSA-N
- SMILES： O=C1C(C)(C)[C@@H](CN1)N

Computed Properties

Exact Mass: 128.094963011g/mol
Monoisotopic Mass: 128.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 142
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.7
Topological Polar Surface Area: 55.1Å²

(4S)-4-amino-3,3-dimethylpyrrolidin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM294168-1g	(S)-4-Amino-3,3-dimethylpyrrolidin-2-one	1638743-93-7	95%	1g	$1769	2021-08-18
Chemenu	CM294168-1g	(S)-4-Amino-3,3-dimethylpyrrolidin-2-one	1638743-93-7	95%	1g	$772	2023-02-18
Alichem	A109008871-100mg	(S)-4-Amino-3,3-dimethylpyrrolidin-2-one	1638743-93-7	95%	100mg	$487.19	2022-04-02
Alichem	A109008871-250mg	(S)-4-Amino-3,3-dimethylpyrrolidin-2-one	1638743-93-7	95%	250mg	$749.43	2022-04-02
Alichem	A109008871-1g	(S)-4-Amino-3,3-dimethylpyrrolidin-2-one	1638743-93-7	95%	1g	$1,967.68	2022-04-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	S174779-100mg	(4S)-4-amino-3,3-dimethylpyrrolidin-2-one	1638743-93-7	97%	100mg	¥4903.90	2023-09-01
eNovation Chemicals LLC	D497483-100mg	(4S)-4-amino-3,3-dimethylpyrrolidin-2-one	1638743-93-7	97%	100mg	$245	2024-07-21
eNovation Chemicals LLC	D497483-250MG	(4S)-4-amino-3,3-dimethylpyrrolidin-2-one	1638743-93-7	97%	250mg	$380	2024-07-21
eNovation Chemicals LLC	D497483-500MG	(4S)-4-amino-3,3-dimethylpyrrolidin-2-one	1638743-93-7	97%	500mg	$635	2024-07-21
eNovation Chemicals LLC	D497483-1G	(4S)-4-amino-3,3-dimethylpyrrolidin-2-one	1638743-93-7	97%	1g	$950	2024-07-21